Cas no 102-54-5 (Ferrocene)

• Product Name: Ferrocene
• CAS No: 102-54-5
• MF: C₁₀Fe
• MW: 175.952003479004
• MDL: MFCD00001427
• CID: 35190
• PubChem ID: 407133
• Update Time: 2025-10-10

Ferrocene Chemical and Physical Properties

Names and Identifiers

• Ferrocene
• Di(cyclopentadienyl)iron
• Ferrocene-d10
• FerroceneBiscyclopentadienyliron
• Bis(cyclopentadienyl)iron
• iron(2+) dicyclopenta-2,4-dienide
• cyclopenta-1,3-diene
• iron
• cyclopentane
• dicyclopenta-1,3-dien-1-yliron
• Iron dicyclopentadienyl
• Biscyclopentadienyl iron
• catane
• Di-2,4-cyclopentadien-1-yl iron
• dicyclopentadienyl
• Dicyclopentadienyl Iron
• Ferroceene
• FERROCEN
• Ferrotsen
• Oxolan-3-ol
• Di-2,4-cyclopentadien-1-yliron
• ferrotsen[qr]
• Biscyclopentadienyliron
• Dicyclopentadienyliron
• Ferrocene,98%
• Ferrocene ,99%
• Ferrocene 98.5%
• U96PKG90JQ
• Iron, bis(eta5-2,4-cyclopentadien-1-yl)-
• cyclopenta-1,3-diene; iron(2+)
• DSSTox_CID_5326
• DSSTox_RID_77749
• DSSTox_GSID_25326
• ferrous cyclopenta-1,3-diene
• Bis( cyclopentadienyl)eisen(II)
• KTWOOEGAPBSYNW-UHFFFAOYSA-N
• Tox21_202514
• Bis(cyclopentadienyl)iron, Di(cyclopentadienyl)iron
• BIS(CYCLOPENTADIEN)IRON
• BIS(CYCLOPENTADIENYL)IRON(+2)
• DICYCLOPENTADIENYLIRON(II)
• EC 203-039-3
• FERROCENE [HSDB]
• Q/TY.J08.19-2022
• 102-54-5
• UNII-U96PKG90JQ
• NCGC00091936-01
• FERROCENE [MI]
• AI3-23119
• EINECS 203-039-3
• NCGC00260063-01
• Fe(C5H5)2
• CAS-102-54-5
• CCRIS 3195
• HSDB 2878
• Q211972
• NS00041498
• DTXCID105326

• MDL： MFCD00001427
• Inchi： 1S/2C5.Fe/c2*1-2-4-5-3-1;/q2*-1;+2
• InChI Key： SCFYIZNUVVGIOF-UHFFFAOYSA-N
• SMILES： [Fe+2]12345678(C9C1=C2[C-]3C4=9)C1=C5[C-]6C7=C81

Computed Properties

• Exact Mass: 186.01300
• Monoisotopic Mass: 186.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 11.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: It is orange yellow powder with camphor smell at room temperature.
• Density: 1.49
• Melting Point: 173.0 to 177.0 deg-C
• Boiling Point: 249°C(lit.)
• Flash Point: 100°C
• Refractive Index: 1.4465 (20 C)
• Solubility: Insoluble in water. Soluble in organic solvents.
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable at room temperature. Incompatible with strong oxidizing agents. Highly flammable.
• PSA: 0.00000
• LogP: 2.04050
• Solubility: Insoluble in water, easily soluble in benzene, ether and other organic solvents.
• Merck: 4037
• Vapor Pressure: 0.03 mmHg ( 40 °C)
• Sensitiveness: Air & Moisture Sensitive
• Sublimation Point: 100 ºC

Ferrocene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H302+H332,H361,H373,H410
• Warning Statement： P210;P240;P260;P271;P301+P312+P330
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：2
• Hazard Category Code： 11-22
• Safety Instruction： S61-S22
• RTECS：LK0700000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R11; R22; R51/53
• Safety Term：S61-S22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Catalysts